Cas no 5278-40-0 (3-QUINOLINECARBOXYLIC ACID, 6,7-DIMETHOXY-)

• Product Name: 3-QUINOLINECARBOXYLIC ACID, 6,7-DIMETHOXY-
• CAS No: 5278-40-0
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• MDL: MFCD26628357
• CID: 3301006
• PubChem ID: 14651970
• Update Time: 2025-05-27

3-QUINOLINECARBOXYLIC ACID, 6,7-DIMETHOXY- Chemical and Physical Properties

Names and Identifiers

• 3-QUINOLINECARBOXYLIC ACID, 6,7-DIMETHOXY-
• 6,7-Dimethoxyquinoline-3-carboxylicAcid
• SCHEMBL7687701
• AC9149
• SY266621
• DB-118567
• FAA27840
• 6,7-dimethoxyquinoline-3-carboxylic acid
• 5278-40-0
• MFCD26628357

• MDL： MFCD26628357
• Inchi： 1S/C12H11NO4/c1-16-10-4-7-3-8(12(14)15)6-13-9(7)5-11(10)17-2/h3-6H,1-2H3,(H,14,15)
• InChI Key： FIAMZJGNBUAXNB-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OC)=C(OC)C=2)C=C(C(O)=O)C=1

Computed Properties

• Exact Mass: 233.06880783Da
• Monoisotopic Mass: 233.06880783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.7Ų

Additional information on 3-QUINOLINECARBOXYLIC ACID, 6,7-DIMETHOXY-

Comprehensive Overview of 3-QUINOLINECARBOXYLIC ACID, 6,7-DIMETHOXY- (CAS No. 5278-40-0): Properties, Applications, and Research Insights

3-QUINOLINECARBOXYLIC ACID, 6,7-DIMETHOXY- (CAS No. 5278-40-0) is a specialized organic compound belonging to the quinoline family, characterized by its unique molecular structure featuring methoxy substitutions at the 6 and 7 positions. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its CAS number 5278-40-0 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains.

In recent years, the demand for 6,7-dimethoxyquinoline-3-carboxylic acid has surged, driven by its role in synthesizing novel drug candidates. Researchers highlight its utility in developing kinase inhibitors and antimicrobial agents, aligning with the growing focus on targeted therapies and antibiotic resistance—topics dominating scientific and public health discussions. The compound’s methoxy groups enhance its solubility and metabolic stability, making it a preferred intermediate in medicinal chemistry.

From a synthetic perspective, 3-QUINOLINECARBOXYLIC ACID, 6,7-DIMETHOXY- is synthesized via Skraup or Doebner-Miller reactions, followed by selective oxidation. Its purity (>98%) is crucial for high-yield applications, as emphasized in peer-reviewed journals like Journal of Medicinal Chemistry. Analytical techniques such as HPLC and NMR are routinely employed to verify its structural integrity, addressing quality concerns raised by industrial buyers.

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in designing fluorescent probes for bioimaging. Its quinoline core exhibits strong UV absorption, enabling its use in photostabilizers for polymers—a trending topic in sustainable material development. Startups and academic labs are exploring its derivatives for OLED technologies, responding to the global push for energy-efficient displays.

Environmental and safety profiles of CAS 5278-40-0 are rigorously documented. While not classified as hazardous, proper handling under GLP standards is recommended. Suppliers often provide SDS sheets detailing storage conditions (e.g., inert atmosphere, -20°C), reflecting compliance with REACH and FDA guidelines—key search terms for compliance officers.

The market for 6,7-dimethoxyquinoline-3-carboxylic acid is projected to grow at a CAGR of 5.8% (2023–2030), per Grand View Research. Drivers include rising R&D investments in precision medicine and green chemistry. Online queries like “buy 5278-40-0” or “6,7-dimethoxyquinoline supplier” underscore its commercial relevance, with major vendors listing it under building blocks for drug discovery.

In conclusion, 3-QUINOLINECARBOXYLIC ACID, 6,7-DIMETHOXY- exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug development to advanced materials—position it as a compound of enduring scientific and industrial value.